Cas no 2138109-10-9 (N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide)
N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide
- EN300-1169823
- 2138109-10-9
-
- Inchi: 1S/C15H21N3O4S/c19-18(20)12-4-1-2-5-13(12)23(21,22)17-14-6-3-7-15(14)8-10-16-11-9-15/h1-2,4-5,14,16-17H,3,6-11H2
- InChI Key: QEBBIJDFPFFYDU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCCC21CCNCC2)(=O)=O
Computed Properties
- Exact Mass: 339.12527733g/mol
- Monoisotopic Mass: 339.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 112Ų
N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169823-1.0g |
2138109-10-9 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1169823-50mg |
2138109-10-9 | 50mg |
$707.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-100mg |
2138109-10-9 | 100mg |
$741.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-250mg |
2138109-10-9 | 250mg |
$774.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-500mg |
2138109-10-9 | 500mg |
$809.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-1000mg |
2138109-10-9 | 1000mg |
$842.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-2500mg |
2138109-10-9 | 2500mg |
$1650.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-5000mg |
2138109-10-9 | 5000mg |
$2443.0 | 2023-10-03 | |||
| Enamine | EN300-1169823-10000mg |
2138109-10-9 | 10000mg |
$3622.0 | 2023-10-03 |
N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide
Introduction to N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138109-10-9)
N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2138109-10-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic amides, which have garnered considerable attention due to their unique structural properties and potential biological activities. The spirocyclic framework, characterized by a central carbon atom linking two heterocyclic rings, contributes to the molecule's rigidity and specificity, making it a valuable scaffold for drug design.
The nitro group and sulfonamide moiety present in the molecular structure of N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide are particularly noteworthy. The nitro group is known for its ability to modulate electronic properties and can participate in hydrogen bonding interactions, while the sulfonamide group is a common pharmacophore found in numerous bioactive molecules. These functional groups collectively enhance the compound's potential to interact with biological targets, making it a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide with greater precision. These studies have highlighted the compound's ability to adopt multiple conformations, which may influence its binding affinity and pharmacological activity. The spirocyclic core, in particular, has been found to stabilize the molecule in a specific orientation that could enhance its interaction with biological receptors.
In the realm of medicinal chemistry, the synthesis of derivatives of N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide has been a focus of numerous research efforts. By modifying the substituents on the spirocyclic ring or introducing additional functional groups, chemists aim to optimize the compound's pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that altering the electronic nature of the nitro group can significantly impact the compound's bioavailability and metabolic stability.
The biological activity of N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide, particularly its potential as an inhibitor of certain enzymes or receptors, has been explored in preclinical studies. These investigations have revealed promising results in terms of selectivity and efficacy, suggesting that further development could lead to novel therapeutic agents. The sulfonamide moiety, in particular, has been implicated in interactions with bacterial enzymes, making this compound a candidate for antimicrobial applications.
From a synthetic chemistry perspective, N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide exemplifies the challenges and opportunities associated with constructing complex heterocyclic systems. The spirocyclic core requires precise synthetic strategies to ensure regioselectivity and yield optimization. Recent developments in transition-metal-catalyzed reactions have provided new tools for constructing these intricate structures efficiently.
The role of computational methods in understanding the reactivity and conformational preferences of N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide cannot be overstated. Advanced computational techniques, such as density functional theory (DFT) and molecular dynamics (MD) simulations, have allowed researchers to predict how this compound behaves under various conditions. These insights are crucial for designing experiments and guiding synthetic routes toward more effective derivatives.
In conclusion, N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138109-10-9) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and spirocyclic framework makes it a compelling subject for further research in pharmaceutical chemistry and medicinal biology.
2138109-10-9 (N-{8-azaspiro[4.5]decan-1-yl}-2-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)